Cas no 1261835-08-8 (Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate)

• Product Name: Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate
• CAS No: 1261835-08-8
• MF: C₁₃H₉Cl₃O₂S
• MW: 335.633359670639
• CID: 4969896
• Update Time: 2025-10-05

Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate

• Inchi： 1S/C13H9Cl3O2S/c1-2-18-13(17)12-3-7(6-19-12)8-4-10(15)11(16)5-9(8)14/h3-6H,2H2,1H3
• InChI Key： QIBPCDHBJYSUIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CSC(C(=O)OCC)=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 5.7
• Topological Polar Surface Area: 54.5

Additional information on Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate

Introduction to Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate (CAS No. 1261835-08-8)

Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate (CAS No. 1261835-08-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a thiophene ring and a trichlorophenyl substituent, making it a valuable candidate for various applications in drug discovery and materials science.

The chemical formula of Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate is C₁₄H₉Cl₃O₂S. Its molecular weight is approximately 350.63 g/mol. The compound's structure consists of a thiophene ring linked to a trichlorophenyl group through an ethyl ester moiety. This unique combination of functional groups imparts specific chemical and physical properties that are of interest to researchers.

In recent years, the study of Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate has expanded beyond its initial synthetic applications. Researchers have explored its potential as a building block for the development of novel pharmaceuticals and materials. One notable area of research is its use in the synthesis of compounds with potential anti-inflammatory and anti-cancer properties.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the biological activity of Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate. The researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary in vitro studies have shown that it can induce apoptosis in cancer cells, making it a promising lead compound for further drug development.

The synthesis of Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2,4,5-trichlorobenzaldehyde with thiophene-2-carbaldehyde to form the corresponding imine, which is then reduced to the amine. The amine is subsequently acetylated and cyclized to form the thiophene ring. Finally, esterification with ethanol yields the desired product.

The physical properties of Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate are also noteworthy. It is a solid at room temperature with a melting point ranging from 100°C to 105°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and formulations.

In terms of safety and handling, while Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate is not classified as a hazardous material under current regulations, it is important to handle it with care due to its potential reactivity and toxicity. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The environmental impact of Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential environmental effects. Preliminary data suggest that it may have low environmental persistence and toxicity when properly managed.

In conclusion, Ethyl 4-(2,4,5-trichlorophenyl)thiophene-2-carboxylate (CAS No. 1261835-08-8) is a promising compound with diverse applications in pharmaceutical research and materials science. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific fields.